1570-64-5(4-Chloro-2-methylphenol)

4-Chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methylphenol
- Chlorocresol
- 5-Chloro-2-hydroxytoluene
- 4-Chloro-o-cresol
- 2-METHYL-4-CHLOROPHENOL
- 4-Chloro-2-cresol
- 4-chlorocresol
- o-Cresol,4-chloro
- para-chloro-o-cresol
- p-Chloro-o-cresol
- Phenol,4-chloro-2-methyl
- Phenol, 4-chloro-2-methyl-
- o-Cresol, 4-chloro-
- 4-chloro-2-methyl phenol
- 4-chloro-2-methyl-phenol
- RHPUJHQBPORFGV-UHFFFAOYSA-N
- 297V63W9RI
- DSSTox_CID_2510
- DSSTox_RID_76605
- DSSTox_GSID_22510
- 4-chloroo-cresol
- 4-chloro-o-creso
- PubCh
- MDL： MFCD00002321
- Inchi： 1S/C7H7ClO/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
- InChI Key： RHPUJHQBPORFGV-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H]
- BRN： 1906684

Computed Properties

Exact Mass: 142.01900
Monoisotopic Mass: 142.018543
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: 3
XLogP3: 2.8
Topological Polar Surface Area: 20.2
Surface Charge: 0

Experimental Properties

Color/Form: Brown crystalline solid.
Density: 1.20
Melting Point: 43-46 °C (lit.)
Boiling Point: 220-225 °C(lit.)
Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c
Refractive Index: 1.5449 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 15 ºC
PSA: 20.23000
LogP: 2.35400
Solubility: Slightly soluble in water, easily soluble in most organic solvents
Specific Rotation: 22 º (c=8,6N HCl)

4-Chloro-2-methylphenol Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302-H314-H330-H410
Warning Statement： P260-P264-P270-P271-P273-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P403+P233-P405-P501
Hazardous Material transportation number：UN 3437 6.1/PG 2
WGK Germany：2
Hazard Category Code： 23-35-50
Safety Instruction： S26-S36/37/39-S45-S61
RTECS：GO7120000
Hazardous Material Identification：
PackingGroup：II
Risk Phrases：R23; R35; R50
Packing Group：II
Hazard Level：6.1
TSCA：Yes
Packing Group：II
HazardClass：6.1
Storage Condition：Argon filled storage
Safety Term：6.1

4-Chloro-2-methylphenol Customs Data

HS CODE：2908199090
Customs Data：

China Customs Code:
2908199090

Overview:

HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

4-Chloro-2-methylphenol PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1068825-25g	4-Chloro-2-methylphenol	1570-64-5	98%	25g	￥75	2023-04-15
Enamine	EN300-20371-0.1g	4-chloro-2-methylphenol	1570-64-5	98%	0.1g	$19.0	2023-09-16
Enamine	EN300-20371-0.25g	4-chloro-2-methylphenol	1570-64-5	98%	0.25g	$19.0	2023-09-16
Enamine	EN300-20371-2.5g	4-chloro-2-methylphenol	1570-64-5	98%	2.5g	$25.0	2023-09-16
Enamine	EN300-20371-10.0g	4-chloro-2-methylphenol	1570-64-5	98%	10g	$33.0	2023-05-03
Apollo Scientific	OR1081-25g	4-Chloro-2-methylphenol	1570-64-5		25g	£15.00	2025-02-19
eNovation Chemicals LLC	D489539-25g	4-Chloro-o-cresol	1570-64-5	97%	25g	$200	2023-09-02
Alichem	A014006134-1g	4-Chloro-2-Methylphenol	1570-64-5	95%	1g	1,475.10 USD	2021-06-21
TRC	C371030-10g	4-Chloro-2-methylphenol	1570-64-5		10g	$ 110.00	2023-09-08
Enamine	EN300-20371-0.05g	4-chloro-2-methylphenol	1570-64-5	98%	0.05g	$19.0	2023-09-16

4-Chloro-2-methylphenol Production Method

Synthetic Circuit 1

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: Aluminum chloride , Sulfuryl chloride Catalysts: 4-Methylthiacyclohexane ; 2 h, rt; 2 h, rt
1.2 Solvents: Water

Reference

Regioselective chlorination of phenols in the presence of tetrahydrothiopyran derivatives

Smith, Keith; et al, Journal of Sulfur Chemistry, 2019, 40(5), 529-538

Synthetic Circuit 2

1570-64-5

87-64-9

1570-65-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Hydrogen peroxide Catalysts: Sodium dodecyl sulfate Solvents: Water ; 2 h, 30 °C

Reference

Spatial Orientation of Aromatics at Micellar Interface: Selectivity Enhancement in Oxychlorination

Samant, Bhupesh S.; et al, Journal of Dispersion Science and Technology, 2012, 33(7), 1030-1037

Synthetic Circuit 3

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: 2,3,4,4,5,6-Hexachloro-2,5-cyclohexadien-1-one Solvents: Carbon tetrachloride , Dimethylformamide

Reference

N-chloro-2,3,4,4,5,6-hexachlorocyclohexa-2,5-dienylideneamine as a mild and highly regioselective chlorinating reagent

Mamaghani, M.; et al, Synthetic Communications, 2002, 32(5), 735-740

Synthetic Circuit 4

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 1,2-Dithiocane , Aluminum chloride ; 2 h, rt; 2 h, rt
1.2 Reagents: Water

Reference

Comparison of cyclic and polymeric disulfides as catalysts for the regioselective chlorination of phenols

Smith, Keith; et al, Journal of Sulfur Chemistry, 2015, 36(1), 74-85

Synthetic Circuit 5

1570-64-5

87-64-9

1570-65-6

Reaction Conditions

1.1 Catalysts: Zinc chloride
1.2 Reagents: Sulfuryl chloride

Reference

Method for manufacturing technical 4-chloro-2-methylphenol

, Poland, , ,

Synthetic Circuit 6

1570-64-5

87-64-9

1570-65-6

Reaction Conditions

1.1 Reagents: Chlorosuccinimide Catalysts: Thiourea Solvents: Acetonitrile ; 2 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

Novel regioselective aromatic chlorination via catalytic thiourea activation of N-chlorosuccinimide

Bovonsombat, Pakorn; et al, Tetrahedron Letters, 2015, 56(17), 2193-2196

4-Chloro-2-methylphenol Preparation Products

4-Chloro-2-methylphenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1570-64-5)4-Chloro-2-methylphenol

Order Number:1690418

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Friday, 18 April 2025 17:01

Price ($):discuss personally

Product Official Link

4-Chloro-2-methylphenol Related Literature

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4. Application of two morphologies of Mn2O3 for efficient catalytic ortho-methylation of 4-chlorophenol

Wenying Gui,Chunlei Zhang,Wanchun Zhu,Li Zhang,Xiaofei Liu,Hongqiang Zhang,Zhenlu Wang RSC Adv. 2021 11 20836
5. Application of two morphologies of Mn2O3 for efficient catalytic ortho-methylation of 4-chlorophenol

Wenying Gui,Chunlei Zhang,Wanchun Zhu,Li Zhang,Xiaofei Liu,Hongqiang Zhang,Zhenlu Wang RSC Adv. 2021 11 20836
6. Synthesis, properties and evaluation of biological activity of herbicidal ionic liquids with 4-(4-chloro-2-methylphenoxy)butanoate anion

Juliusz Pernak,Micha? Niemczak,Katarzyna Materna,Krzysztof ?elechowski,Katarzyna Marcinkowska,Tadeusz Praczyk RSC Adv. 2016 6 7330
7. Biosensor applications of graphene-nanocomposites bound oxidoreductive and hydrolytic enzymes

Qayyum Husain Anal. Methods 2017 9 6734
8. 133. Experiments on the synthesis of substances related to the sterols. Part XLII

R. H. Martin,Robert Robinson J. Chem. Soc. 1943 497
9. Simultaneous determination of eleven estrogenic and odorous chloro- and bromo-phenolic compounds in surface water through an automated online headspace SPME followed by on-fiber derivatization coupled with GC-MS

Su-fen Yuan,Ze-hua Liu,Hai-xian Lian,Chuang-tao Yang,Qing Lin,Hua Yin,Zhi Dang Anal. Methods 2017 9 4819
10. Highly selective aromatic chlorinations. Part 2. The chlorination of substituted phenols, anisoles, anilines, and related compounds with N-chloroamines in acidic solution

John R. Lindsay Smith,Linda C. McKeer,Jonathan M. Taylor J. Chem. Soc. Perkin Trans. 2 1988 385

Cas no 1570-64-5 (4-Chloro-2-methylphenol)

4-Chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-2-methylphenol Security Information

4-Chloro-2-methylphenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-2-methylphenol PricePrice >>

4-Chloro-2-methylphenol Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

4-Chloro-2-methylphenol Preparation Products

4-Chloro-2-methylphenol Suppliers

4-Chloro-2-methylphenol Related Literature

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